Cas no 2375267-66-4 (1-Amino-1-cyclopropylpropan-2-one hydrochloride)

• Product Name: 1-Amino-1-cyclopropylpropan-2-one hydrochloride
• CAS No: 2375267-66-4
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 6369649
• PubChem ID: 145867489
• Update Time: 2025-11-01

1-Amino-1-cyclopropylpropan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Amino-1-cyclopropylpropan-2-one;hydrochloride
• EN300-7438457
• 2375267-66-4
• 1-amino-1-cyclopropylpropan-2-one hydrochloride
• 1-Amino-1-cyclopropylpropan-2-one hydrochloride

• Inchi： 1S/C6H11NO.ClH/c1-4(8)6(7)5-2-3-5;/h5-6H,2-3,7H2,1H3;1H
• InChI Key： WFWWMPTXGUGSIX-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C(C1CC1)N

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-Amino-1-cyclopropylpropan-2-one hydrochloride

1-Amino-1-cyclopropylpropan-2-one Hydrochloride: A Comprehensive Overview

1-Amino-1-cyclopropylpropan-2-one hydrochloride, also known by its CAS number CAS No 2375267-66-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a cyclopropyl group attached to a propanone backbone, with an amino group at the alpha position, making it a versatile building block for various chemical reactions.

The synthesis of 1-Amino-1-cyclopropylpropan-2-one hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding ketone intermediate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, which align with the growing emphasis on green chemistry practices. The compound's hydrochloride salt form is particularly useful in pharmaceutical applications due to its enhanced solubility and stability under physiological conditions.

One of the most notable features of CAS No 2375267-66-4 is its ability to participate in various nucleophilic additions and condensation reactions. These reactions are pivotal in the construction of complex molecular architectures, making it a valuable precursor in organic synthesis. For instance, the compound can undergo aldol condensation to form beta-amino ketones, which are essential intermediates in the synthesis of bioactive molecules.

In terms of pharmacological applications, 1-Amino-1-cyclopropylpropan-2-one hydrochloride has shown promise as a lead compound for developing drugs targeting specific enzymes or receptors. Recent studies have explored its potential as an inhibitor of certain kinases involved in cancer progression, highlighting its role in anticancer drug discovery. Additionally, the compound's cyclopropyl group contributes to its unique pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

The physical and chemical properties of CAS No 2375267-66-4 are well-documented, with a melting point of approximately 180°C and a boiling point around 300°C under standard conditions. Its solubility in polar solvents like water and ethanol is relatively high, facilitating its use in various solution-based reactions. The compound's stability under thermal and oxidative conditions has also been studied extensively, making it suitable for large-scale manufacturing processes.

Recent research has delved into the stereochemical aspects of 1-Amino-1-cyclopropylpropan-2-one hydrochloride, revealing insights into its enantioselective synthesis and applications in asymmetric catalysis. These findings have opened new avenues for producing chiral compounds with high enantiomeric excess, which are critical in drug development where stereochemistry plays a crucial role.

In conclusion, CAS No 2375267-66-4, or 1-Amino-1-cyclopropylpropan-2-one hydrochloride, stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in advancing drug discovery and materials science. As ongoing studies continue to uncover new properties and uses, this compound is poised to make significant contributions to various scientific domains.